Cas no 80106-09-8 (3,9-dihydro-8-nitro-1H-Purine-2,6-dione)

• Product Name: 3,9-dihydro-8-nitro-1H-Purine-2,6-dione
• CAS No: 80106-09-8
• MF: C₅H₃N₅O₄
• MW: 197.108419656754
• MDL: MFCD34577173
• CID: 1118024
• PubChem ID: 10330331
• Update Time: 2025-06-08

3,9-dihydro-8-nitro-1H-Purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,9-dihydro-8-nitro-1H-Purine-2,6-dione
• 8-Nitroxanthine
• 8-NITROXANTHINE,>97
• SY281536
• Q27456898
• SCHEMBL792387
• 8-Nitro-3,7-Dihydro-1h-Purine-2,6-Dione
• 8-nitro xanthine
• E86436
• 8-Nitro-9H-purine-2,6-diol
• 8-nitro-3,7-dihydropurine-2,6-dione
• MFCD11975442
• 8NX
• AKOS016015914
• 80106-09-8

• MDL： MFCD34577173
• Inchi： 1S/C5H3N5O4/c11-3-1-2(8-5(12)9-3)7-4(6-1)10(13)14/h(H3,6,7,8,9,11,12)
• InChI Key： LXDVSSPKQAHSGS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C([N+](=O)[O-])N2)NC(N1)=O

Computed Properties

• Exact Mass: 197.01850359g/mol
• Monoisotopic Mass: 197.01850359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 133Ų

Additional information on 3,9-dihydro-8-nitro-1H-Purine-2,6-dione

Comprehensive Overview of 3,9-dihydro-8-nitro-1H-Purine-2,6-dione (CAS No. 80106-09-8): Properties, Applications, and Research Insights

3,9-dihydro-8-nitro-1H-Purine-2,6-dione, identified by its CAS No. 80106-09-8, is a specialized purine derivative with significant interest in pharmaceutical and biochemical research. This compound belongs to the nitro-substituted purine family, characterized by its unique molecular structure featuring a nitro group at the 8-position. Researchers and industry professionals often search for terms like "purine derivatives in drug discovery", "nitro-purine applications", or "CAS 80106-09-8 synthesis", reflecting its relevance in modern science.

The compound's structural attributes, including its dihydro-purine core and nitro functional group, contribute to its potential as a building block for nucleoside analogs and enzyme inhibitors. Recent studies highlight its role in exploring adenosine receptor modulation, a hot topic in neurodegenerative disease and cardiovascular research. Searches for "purine-based therapeutics" and "nitro-heterocycles in medicine" align with growing interest in targeted small-molecule therapies.

From a synthetic chemistry perspective, 3,9-dihydro-8-nitro-1H-Purine-2,6-dione serves as a precursor for modified nucleobases. Its nitro group offers reactivity for further functionalization, making it valuable for creating libraries of purine analogs. This aligns with frequent queries such as "purine modification techniques" and "C-8 substituted purine synthesis". The compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending area in precision medicine.

Analytical characterization of CAS 80106-09-8 typically involves advanced techniques like HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Researchers investigating "purine compound characterization" or "nitro-purine stability studies" will find this compound particularly interesting. Its spectral properties are well-documented, with distinct UV-Vis absorption patterns attributable to the conjugated nitro-purine system.

In material science applications, derivatives of 3,9-dihydro-8-nitro-1H-Purine-2,6-dione have shown promise in developing organic semiconductors and coordination complexes. This connects to popular searches about "bio-inspired materials" and "nitrogen-rich molecular architectures". The compound's ability to form hydrogen bonds and metal chelates makes it valuable for designing functional materials with tailored electronic properties.

Quality control protocols for 80106-09-8 emphasize strict monitoring of residual solvents and isomeric purity, addressing common concerns in "high-purity chemical synthesis". The pharmaceutical industry's focus on ICH guidelines and genotoxic impurity control has increased scrutiny of nitro-containing compounds, making proper characterization of this material essential for regulatory compliance.

Emerging research explores the 3,9-dihydro-8-nitro-1H-Purine-2,6-dione scaffold in computational chemistry and molecular docking studies. With growing interest in "AI-assisted drug design" and "in silico purine optimization", this compound serves as a valuable benchmark for validating predictive algorithms. Its well-defined structure makes it ideal for teaching quantum chemistry calculations and molecular orbital theory.

Environmental fate studies of nitro-purine compounds have gained attention due to concerns about sustainable chemistry. Researchers examining "green purine synthesis" or "biodegradable heterocycles" frequently investigate derivatives like 80106-09-8. The compound's photostability and aqueous solubility profile make it a model for studying environmental persistence of nitrogen-rich pharmaceuticals.

Patent literature reveals innovative applications of 3,9-dihydro-8-nitro-1H-Purine-2,6-dione in diagnostic probes and fluorescence markers, responding to market demands for "non-invasive detection methods". Its derivatization potential allows creation of structure-activity relationship (SAR) libraries, addressing the need for "fragment-based drug discovery" platforms.

Standard storage conditions for CAS 80106-09-8 typically recommend protection from moisture and light, with stability data available for various temperature ranges. This information is crucial for laboratories searching "chemical storage best practices" or "purine compound handling". Proper material safety data sheets (MSDS) provide guidance on safe laboratory practices when working with this intermediate.